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2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 049673-250mg |
Ethyl-2-amino-4-methyloxazole-5-carboxylate |
79221-15-1 | 95% | 250mg |
￡16.00 | 2022-03-01 | |
| Fluorochem | 049673-1g |
Ethyl-2-amino-4-methyloxazole-5-carboxylate |
79221-15-1 | 95% | 1g |
￡40.00 | 2022-03-01 | |
| Fluorochem | 049673-5g |
Ethyl-2-amino-4-methyloxazole-5-carboxylate |
79221-15-1 | 95% | 5g |
￡124.00 | 2022-03-01 | |
| Ambeed | A214323-100mg |
Ethyl 2-amino-4-methyloxazole-5-carboxylate |
79221-15-1 | 98% | 100mg |
$24.0 | 2025-04-16 | |
| Ambeed | A214323-250mg |
Ethyl 2-amino-4-methyloxazole-5-carboxylate |
79221-15-1 | 98% | 250mg |
$38.0 | 2025-04-16 | |
| Ambeed | A214323-1g |
Ethyl 2-amino-4-methyloxazole-5-carboxylate |
79221-15-1 | 98% | 1g |
$64.0 | 2025-04-16 | |
| Ambeed | A214323-5g |
Ethyl 2-amino-4-methyloxazole-5-carboxylate |
79221-15-1 | 98% | 5g |
$242.0 | 2025-04-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SO539-50mg |
Ethyl 2-amino-4-methyloxazole-5-carboxylate |
79221-15-1 | 98% | 50mg |
57.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SO539-200mg |
Ethyl 2-amino-4-methyloxazole-5-carboxylate |
79221-15-1 | 98% | 200mg |
135.0CNY | 2021-08-04 | |
| TRC | E899553-25mg |
Ethyl 2-amino-4-methyloxazole-5-carboxylate |
79221-15-1 | 25mg |
$64.00 | 2023-05-18 |
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Ethyl 2-amino-4-methyloxazole-5-carboxylate (CAS No. 79221-15-1) is a versatile heterocyclic compound with significant applications in pharmaceutical and agrochemical research. This oxazole derivative is characterized by its unique molecular structure, featuring an ethyl ester group and an amino substitution, which contribute to its reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its role in developing novel drug intermediates and bioactive molecules.
The growing interest in heterocyclic compounds like Ethyl 2-amino-4-methyloxazole-5-carboxylate stems from their potential in addressing modern challenges such as antimicrobial resistance and sustainable agriculture. Recent studies highlight its use in designing small-molecule inhibitors and crop protection agents, aligning with trends in green chemistry and precision farming. Its CAS number (79221-15-1) is often queried in databases like SciFinder and PubChem, reflecting its relevance in academic and industrial settings.
From a synthetic perspective, this compound serves as a key building block for multi-step organic synthesis. Its oxazole ring is a privileged scaffold in medicinal chemistry, enabling the construction of pharmacophores with enhanced bioavailability. Users searching for "oxazole-5-carboxylate synthesis" or "ethyl ester modifications" will find this compound particularly valuable. Additionally, its stability under mild conditions makes it suitable for high-throughput screening and combinatorial chemistry applications.
In the context of drug discovery, Ethyl 2-amino-4-methyloxazole-5-carboxylate has garnered attention for its potential in targeting kinase pathways and metabolic enzymes. Its amino and ester functionalities allow for diverse derivatization, a feature often explored in fragment-based drug design. Queries like "oxazole derivatives in cancer research" or "CAS 79221-15-1 solubility" indicate strong user interest in its biomedical applications.
Environmental and regulatory considerations also play a role in its usage. The compound’s compatibility with REACH compliance and OECD guidelines makes it a preferred choice for labs prioritizing safety protocols. Discussions around "biodegradable heterocycles" and "eco-friendly synthesis" further underscore its alignment with contemporary ESG (Environmental, Social, and Governance) standards in chemical manufacturing.
For analytical chemists, Ethyl 2-amino-4-methyloxazole-5-carboxylate presents distinct spectroscopic signatures, including characteristic NMR peaks and mass fragmentation patterns. These properties are critical for quality control and method validation, addressing common search terms like "HPLC analysis of oxazole derivatives." Its CAS registry (79221-15-1) ensures precise identification across global chemical inventories.
Looking ahead, innovations in catalysis and flow chemistry are expected to expand the applications of this compound. Its adaptability to microwave-assisted reactions and continuous processing positions it as a candidate for Industry 4.0 initiatives in chemical production. Searches for "scalable oxazole synthesis" or "79221-15-1 suppliers" reflect this forward-looking demand.
In summary, Ethyl 2-amino-4-methyloxazole-5-carboxylate (CAS No. 79221-15-1) exemplifies the intersection of structural elegance and practical utility in modern chemistry. Its role in advancing life sciences and material innovation ensures sustained relevance, driven by both academic curiosity and industrial necessity.
